Cas no 1783991-08-1 (3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1783991-08-1
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD30377832
• CID: 5191651
• PubChem ID: 83910237
• Update Time: 2025-06-14

3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-bromo-1,5-dimethyl-

• MDL： MFCD30377832
• Inchi： 1S/C6H7BrN2O2/c1-3-4(6(10)11)5(7)8-9(3)2/h1-2H3,(H,10,11)
• InChI Key： IXZQNNPSPLBXNJ-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(O)=O)C(Br)=N1

Additional information on 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1783991-08-1)

3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1783991-08-1) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a bromine substituent at the 3-position and a carboxylic acid functional group at the 4-position, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for heterocyclic compounds with bioactive properties.

The structural uniqueness of 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid lies in its ability to serve as a building block for small-molecule inhibitors and ligands. With the growing focus on targeted therapies and precision medicine, this compound is being explored for its role in modulating enzymatic activity. Its pyrazole core is a common motif in FDA-approved drugs, which underscores its relevance in modern medicinal chemistry. Recent studies have also highlighted its potential in crop protection, aligning with the global push for sustainable agriculture.

From a synthetic chemistry perspective, CAS No. 1783991-08-1 is valued for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many commercial drugs. The compound’s bromine atom acts as a handle for further functionalization, enabling researchers to tailor its properties for specific applications. This adaptability makes it a sought-after reagent in high-throughput screening and combinatorial chemistry.

In the context of green chemistry, 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid is being evaluated for its compatibility with eco-friendly solvents and catalytic systems. As industries strive to reduce their environmental footprint, the demand for sustainable synthetic routes has surged. This compound’s stability under mild reaction conditions positions it as a candidate for atom-efficient transformations, a key focus area in contemporary organic synthesis.

The commercial availability of CAS No. 1783991-08-1 has also sparked interest in its scale-up potential. With pharmaceutical companies increasingly outsourcing intermediate synthesis, reliable suppliers of this compound are critical to streamlining drug development pipelines. Quality control metrics, such as HPLC purity and residual solvent levels, are frequently discussed in procurement discussions, reflecting the compound’s importance in GMP-compliant manufacturing.

Beyond its industrial applications, 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid is a subject of academic curiosity. Its crystal structure and hydrogen-bonding patterns have been characterized using X-ray diffraction, providing insights into its solid-state behavior. Such studies are essential for understanding polymorphism, a phenomenon that can impact the bioavailability of drug candidates. These findings are often cited in discussions about structure-activity relationships (SAR) in drug design.

In summary, 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1783991-08-1) is a multifaceted compound with broad utility in pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity profile make it a valuable asset for researchers tackling challenges in drug discovery and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and industrial solutions.